Cas no 21800-48-6 ((6R,7R)-8,8-dimethyl-2-oxo-7,8-dihydro-2H,6H-pyrano[3,2-g]chromene-6,7-diyl (2Z,2'E)bis(2-methylbut-2-enoate))

(6R,7R)-8,8-dimethyl-2-oxo-7,8-dihydro-2H,6H-pyrano[3,2-g]chromene-6,7-diyl (2Z,2'E)bis(2-methylbut-2-enoate) Properties

Names and Identifiers

• (6R,7R)-8,8-dimethyl-2-oxo-7,8-dihydro-2H,6H-pyrano[3,2-g]chromene-6,7-diyl (2Z,2'E)bis(2-methylbut-2-enoate)
• [(3R,4R)-2,2-dimethyl-3-[(E)-2-methylbut-2-enoyl]oxy-8-oxo-3,4-dihydropyrano[3,2-g]chromen-4-yl] (Z)-2-methylbut-2-enoate
• 21800-48-6
• Xanthalin
• 2-Butenoic acid, 2-methyl-, 7,8-dihydro-8,8-dimethyl-2-oxo-2H,6H-benzo(1,2-b:5,4-b')dipyran-6,7-diyl ester, (6R-(6alpha(Z),7alpha(Z)))-
• DA-68722
• +Expand

• InChIKey： LBKPHBYDOWPFMZ-ACVPTOMQSA-N
• Inchi： InChI=1S/C24H26O7/c1-7-13(3)22(26)29-20-16-11-15-9-10-19(25)28-17(15)12-18(16)31-24(5,6)21(20)30-23(27)14(4)8-2/h7-12,20-21H,1-6H3/b13-7-,14-8+/t20-,21-/m1/s1
• SMILES： CC=C(C)C(=O)OC1C(C(OC2=C1C=C3C=CC(=O)OC3=C2)(C)C)OC(=O)C(=CC)C

Computed Properties

• Exact Mass: 426.167853
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 6
• Monoisotopic Mass: 426.167853
• Heavy Atom Count: 31
• Complexity: 835
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.3
• Topological Polar Surface Area: 88.1

Experimental Properties

• Refractive Index: 1.573
• Boiling Point: 534.5°C at 760 mmHg
• Flash Point: 229.9°C
• Density: 1.24

Related Categories

• Natural Products and Extracts Plant Extracts Plant based Xanthogalum sachokianum